Cas no 19012-97-6 (2H-1-Benzopyran-7-ol, 2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran-7-ol, 2,2-dimethyl-
• CAS No: 19012-97-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1384404
• PubChem ID: 14339591
• Update Time: 2025-11-02

2H-1-Benzopyran-7-ol, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 2,2-dimethyl-
• AKOS022639411
• 2,2-dimethyl-7-hydroxychromene
• 7-Hydroxy-2,2-dimethylchromene
• 2,2-dimethyl-2H-chromen-7-ol
• 19012-97-6
• 2,2-dimethylchromen-7-ol
• GFXPDSJDSLEZTB-UHFFFAOYSA-N

• Inchi： 1S/C11H12O2/c1-11(2)6-5-8-3-4-9(12)7-10(8)13-11/h3-7,12H,1-2H3
• InChI Key： GFXPDSJDSLEZTB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 297.1±40.0 °C at 760 mmHg
• Flash Point: 132.1±21.6 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2H-1-Benzopyran-7-ol, 2,2-dimethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2H-1-Benzopyran-7-ol, 2,2-dimethyl-

Exploring the Properties and Applications of 2H-1-Benzopyran-7-ol, 2,2-dimethyl- (CAS No. 19012-97-6)

2H-1-Benzopyran-7-ol, 2,2-dimethyl- (CAS No. 19012-97-6) is a specialized organic compound belonging to the benzopyran family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. Researchers and manufacturers are increasingly interested in 2,2-dimethyl benzopyran derivatives for their versatility and functional properties.

The molecular structure of 2H-1-Benzopyran-7-ol, 2,2-dimethyl- features a characteristic benzopyran core with hydroxyl and dimethyl substitutions. This specific arrangement contributes to its chemical stability and reactivity patterns, making it valuable for synthetic chemistry applications. The CAS registry number 19012-97-6 serves as a unique identifier for this compound in global chemical databases.

Recent studies have focused on the potential biological activities of benzopyran derivatives, including 2,2-dimethyl substituted variants. While not classified as pharmaceutical compounds, these substances are being investigated for their interesting structural motifs that could inspire new material designs. The scientific community has shown particular interest in how the 7-ol substitution affects the compound's physical and chemical behavior.

In industrial applications, 2H-1-Benzopyran-7-ol, 2,2-dimethyl- serves as an important intermediate in organic synthesis. Its robust structure makes it suitable for creating more complex molecular architectures. Manufacturers value this compound for its consistent quality and reliability in synthetic pathways, especially when producing specialized materials for advanced applications.

The global market for benzopyran-based compounds has seen steady growth, driven by increasing demand from research institutions and specialty chemical producers. 2,2-dimethyl substituted benzopyrans represent a niche but important segment of this market, with CAS No. 19012-97-6 being frequently requested by chemical suppliers worldwide.

Quality control measures for 2H-1-Benzopyran-7-ol, 2,2-dimethyl- typically involve advanced analytical techniques such as HPLC and GC-MS. These methods ensure the compound meets the stringent purity requirements demanded by research and industrial users. Proper storage conditions, typically in cool, dry environments, help maintain the stability of this benzopyran derivative over extended periods.

Environmental considerations for 19012-97-6 follow standard chemical handling protocols. While not classified as hazardous, proper laboratory practices should be observed when working with this compound. Researchers often inquire about the biodegradation profile of 2,2-dimethyl benzopyran structures, reflecting growing environmental awareness in chemical usage.

Innovative applications for 2H-1-Benzopyran-7-ol, 2,2-dimethyl- continue to emerge in material science. Its molecular framework shows promise in the development of novel organic materials with specific optical or electronic properties. The compound's structural features make it particularly interesting for designing advanced functional materials.

Synthetic methodologies for producing CAS 19012-97-6 have evolved to become more efficient and environmentally friendly. Recent publications highlight improved synthetic routes that reduce waste and energy consumption while maintaining high yields of this valuable benzopyran derivative.

Safety data for 2H-1-Benzopyran-7-ol, 2,2-dimethyl- indicates it should be handled with standard laboratory precautions. While not considered highly reactive, proper personal protective equipment is recommended when working with this chemical compound in any form.

The future outlook for 19012-97-6 appears promising as research uncovers new potential applications. The compound's unique combination of stability and functionality positions it well for continued interest from both academic and industrial sectors. Emerging technologies may create additional demand for specialized benzopyran derivatives like this one.

For researchers seeking detailed technical information about 2H-1-Benzopyran-7-ol, 2,2-dimethyl-, numerous scientific databases contain comprehensive data on its physical properties, spectral characteristics, and chemical behavior. The compound's well-documented nature makes it accessible for various experimental applications.

Supply chain considerations for CAS No. 19012-97-6 have become increasingly important as global demand grows. Reliable manufacturers typically provide certificates of analysis and detailed technical specifications to ensure users receive material of consistent quality.

In conclusion, 2H-1-Benzopyran-7-ol, 2,2-dimethyl- represents an interesting and valuable compound in the realm of organic chemistry. Its combination of structural features and functional potential continues to make CAS No. 19012-97-6 a subject of ongoing research and practical applications across multiple scientific disciplines.